Cas no 1333802-44-0 (2-2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile)

• Product Name: 2-2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile
• CAS No: 1333802-44-0
• MF: C₉H₁₂N₂OS
• MW: 196.269380569458
• CID: 4588857
• Update Time: 2025-05-26

2-2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[2-(1-ethoxyethyl)-1,3-thiazol-4-yl]acetonitrile
• 2-2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile

• Inchi： 1S/C9H12N2OS/c1-3-12-7(2)9-11-8(4-5-10)6-13-9/h6-7H,3-4H2,1-2H3
• InChI Key： QVLQSSWQFMEBEK-UHFFFAOYSA-N
• SMILES： S1C=C(CC#N)N=C1C(OCC)C

Experimental Properties

• Density: 1.1±0.1 g/cm3
• Boiling Point: 299.4±25.0 °C at 760 mmHg
• Flash Point: 134.9±23.2 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

2-2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 2-2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile

2-(1-Ethoxyethyl)-1,3-thiazol-4-ylacetonitrile: A Comprehensive Overview

The compound with CAS No. 1333802-44-0, commonly referred to as 2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of thiazoles, which are heterocyclic aromatic compounds with a five-membered ring containing sulfur and nitrogen atoms. Thiazoles are widely studied due to their diverse biological activities and potential applications in drug design. The 1,3-thiazole core of this compound serves as a versatile scaffold for various functional groups, making it a valuable structure in medicinal chemistry.

Recent studies have highlighted the importance of acetonitrile groups in modulating the physicochemical properties of molecules. In this compound, the acetonitrile group is attached to the thiazole ring at the 4-position, which can influence the molecule's solubility, stability, and bioavailability. The presence of an ethoxyethyl group further enhances the compound's versatility by introducing additional electronic and steric effects. This combination makes 2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile a promising candidate for exploring new therapeutic targets.

One of the most intriguing aspects of this compound is its potential role in drug discovery. Researchers have been investigating its ability to interact with various biological targets, such as enzymes, receptors, and ion channels. For instance, studies have shown that thiazole-containing compounds can exhibit anti-inflammatory, antitumor, and antimicrobial activities. The acetonitrile group in this molecule may play a critical role in enhancing these effects by stabilizing key interactions with biological macromolecules.

Moreover, the ethoxyethyl substituent introduces a degree of hydrophilicity to the molecule, which can improve its solubility in aqueous environments. This property is particularly advantageous for drug delivery systems that require molecules to traverse cellular membranes efficiently. Recent advancements in nanotechnology have enabled researchers to encapsulate such compounds within lipid nanoparticles or polymeric carriers, further enhancing their bioavailability and therapeutic efficacy.

In addition to its pharmacological applications, 2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile has also been explored for its potential in materials science. The thiazole ring's aromaticity and conjugation make it suitable for applications in organic electronics. For example, derivatives of this compound have been studied as candidates for organic light-emitting diodes (OLEDs) and field-effect transistors (FETs). The acetonitrile group can influence the electronic properties of the molecule, making it a valuable component in designing novel electronic materials.

The synthesis of 2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile involves a series of well-established organic reactions. Typically, the thiazole ring is synthesized via condensation reactions between thiols and aldehydes or ketones. Subsequent functionalization steps introduce the ethoxyethyl and acetonitrile groups at specific positions on the ring. Modern synthetic techniques, such as microwave-assisted synthesis and catalytic cross-couplings, have significantly streamlined the production process, making it more efficient and scalable.

From an environmental perspective, understanding the degradation pathways of this compound is crucial for assessing its ecological impact. Recent studies have focused on photodegradation and biodegradation mechanisms under various environmental conditions. These investigations are essential for ensuring that compounds like 2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile are developed sustainably and with minimal environmental footprint.

In conclusion, 2-(1-ethoxyethyl)-1,3-thiazol-4-ylacetonitrile (CAS No. 1333802-44-0) represents a compelling example of how structural diversity can lead to multifunctional compounds with wide-ranging applications. Its unique combination of a thiazole core with an ethoxyethyl and acetonitrile substituent positions it as a valuable tool in drug discovery and materials science. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to both academic and industrial fields.